Cas no 102312-58-3 (Pyrrolidine,1-butyl-2-(chloromethyl)-, hydrochloride (1:1))

• Product Name: Pyrrolidine,1-butyl-2-(chloromethyl)-, hydrochloride (1:1)
• CAS No: 102312-58-3
• MF: C₉H₁₉Cl₂N
• MW: 212.15986084938
• CID: 190430
• PubChem ID: 3025231
• Update Time: 2025-04-19

Pyrrolidine,1-butyl-2-(chloromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,1-butyl-2-(chloromethyl)-, hydrochloride (1:1)
• Pyrrolidine,1-butyl-2-(chloromethyl)-, hydrochloride (6CI)
• 1-butyl-2-(chloromethyl)pyrrolidine,hydrochloride
• 1-Butyl-2-chloromethylpyrrolidine hydrochloride
• Pyrrolidine, 1-butyl-2-chloromethyl-, hydrochloride
• DTXSID10907359
• 1-Butyl-2-(chloromethyl)pyrrolidine--hydrogen chloride (1/1)
• 102312-58-3
• ERL-548

• Inchi： 1S/C9H18ClN.ClH/c1-2-3-6-11-7-4-5-9(11)8-10;/h9H,2-8H2,1H3;1H
• InChI Key： BPXYEMWSDRSNCB-UHFFFAOYSA-N
• SMILES： ClCC1CCCN1CCCC.Cl

Computed Properties

• Exact Mass: 211.08967
• Monoisotopic Mass: 211.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 223.6°C at 760 mmHg
• Flash Point: 89.1°C
• PSA: 3.24
• LogP: 3.22960